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Compound of Interest

Compound Name: 2-Bromo-1,3-dichlorobenzene

Cat. No.: B155771

A Technical Overview of 2-Bromo-1,3-
dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the molecular structure, weight, and key
chemical identifiers for 2-Bromo-1,3-dichlorobenzene, a halogenated aromatic compound.
This compound serves as a critical intermediate in various organic synthesis applications,
including the production of agrochemicals and pharmaceuticals.[1] Its unique substitution
pattern, featuring one bromine and two chlorine atoms on a benzene ring, imparts specific
chemical properties valuable for synthetic chemistry.[2]

Quantitative Molecular Data

The fundamental physicochemical properties of 2-Bromo-1,3-dichlorobenzene are
summarized below. This data is essential for reaction stoichiometry, analytical characterization,
and safety assessments.
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Identifier Value
IUPAC Name 2-bromo-1,3-dichlorobenzene[2][3][4]
CAS Number 19393-92-1[1][2][3][4]1I5][6]1[71I8]

Molecular Formula

CeH3BrCl[1][2][3][4151I7]IE]

Molecular Weight

225.89 g/mol [2][3]

Canonical SMILES

C1=CC(=C(C(=C1)Cl)BnCl[2]

UWOIDOQAQPUVOH-UHFFFAOYSA-N[1][2][3]

InChl Key

[410718]

Colorless to pale yellow liquid or solid; White to
Appearance

cream crystals or powder[1][4][9]
Melting Point 57.0-67.0 °C[4]
Boiling Point 242 °C[9]

1-Bromo-2,6-dichlorobenzene, 1,3-Dichloro-2-
Synonyms bromobenzene, 2,6-Dichlorobromobenzene[1]

[2](8]

Molecular Structure Visualization

The structural arrangement of atoms in 2-Bromo-1,3-dichlorobenzene is depicted below. The

benzene ring is substituted with a bromine atom at the second position and chlorine atoms at

the first and third positions.[2] This specific orientation is crucial for its reactivity and role as a

precursor in complex organic syntheses.[2]

Caption: 2D molecular structure of 2-Bromo-1,3-dichlorobenzene.

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 2-Bromo-1,3-dichlorobenzene

are not available within the provided search results. However, common synthesis methods

include the diazotization of 2-chloroaniline followed by a Sandmeyer reaction with bromine, or

through electrophilic aromatic substitution reactions involving bromine and chlorine under
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controlled conditions.[2] For specific laboratory or industrial procedures, researchers should
consult specialized chemical synthesis databases and peer-reviewed literature. The compound
is known to participate in electrophilic substitution and palladium-catalyzed reactions,
influenced by the electron-withdrawing effects of its halogen substituents.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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